LP-65

Anti-proliferative activity MEK/mTOR dual inhibition Cancer cell lines

Compensatory crosstalk between MAPK and PI3K/AKT/mTOR pathways limits single-agent kinase inhibitor efficacy. LP-65 is a single-molecule, ester-linked bifunctional inhibitor designed to overcome this resistance. - **Dual target engagement**: MEK (IC₅₀ = 83.2 nM) and mTOR (IC₅₀ = 40.5 nM); simultaneously suppresses pERK1/2 and pRPS6 at 5 μM in A375/D54 cells (western blot validated). - **Superior cellular potency**: ~57-70× more potent than amide-linked analog LP-616; intrinsic lymphatropic properties enable oral bioavailability with sustained systemic levels. - **In vivo efficacy**: Reduces spleen volume and suppresses pERK1/2/pAKT in JAK2V617F-driven myelofibrosis model at 40 mg/kg (oral).

Molecular Formula C47H53F3IN7O10
Molecular Weight 1059.9 g/mol
Cat. No. B15623257
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameLP-65
Molecular FormulaC47H53F3IN7O10
Molecular Weight1059.9 g/mol
Structural Identifiers
InChIInChI=1S/C47H53F3IN7O10/c1-29-26-65-16-13-57(29)45-35-7-10-38(53-44(35)54-47(55-45)58-14-17-66-27-30(58)2)31-4-11-40(61-3)32(24-31)28-67-41(59)12-15-62-18-19-63-20-21-64-22-23-68-56-46(60)34-6-8-36(48)42(50)43(34)52-39-9-5-33(51)25-37(39)49/h4-11,24-25,29-30,52H,12-23,26-28H2,1-3H3,(H,56,60)/t29-,30-/m0/s1
InChIKeyJJAFWHBTGMOUJH-KYJUHHDHSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

LP-65: MEK/mTOR Bifunctional Inhibitor


LP-65 is a single-molecule, ester-linked bifunctional kinase inhibitor that simultaneously targets MEK (IC₅₀ = 83.2 nM) and mTOR (IC₅₀ = 40.5 nM), designed by covalently linking an AZD8055-derived mTOR pharmacophore to a PD0316684-derived MEK pharmacophore via a PEG linker [1]. It belongs to a series of bivalent MEK/mTOR multifunctional inhibitors developed to overcome compensatory signaling between the MAPK and PI3K/AKT/mTOR pathways in cancer [1]. LP-65 exhibits intrinsic lymphatropic properties, enabling oral bioavailability with gastrointestinal lymphatic absorption and sustained systemic drug levels [2].

Dual Target Bifunctional MEK/mTOR pathway crosstalk studies
Absorption Lymphatropic oral delivery research models
SAR Linker chemistry structure-activity relationship investigations

LP-65 vs. Single-Agent MEK/mTOR Inhibitors


Single-agent MEK or mTOR inhibitors fail to recapitulate the pharmacological profile of LP-65 for two fundamental reasons. First, mTOR monotherapy has been shown to induce compensatory upregulation of MEK/ERK signaling, driving cancer cell survival through cross-pathway activation [1]. LP-65's single-molecule bivalent design provides coordinated, simultaneous inhibition of both nodes, eliminating the pharmacokinetic mismatch and variable tissue distribution inherent to two-drug combinations [1]. Second, even within the same bifunctional series, structural differences dramatically alter cellular potency; the amide-linked analog LP-616 displays ~57-fold weaker anti-proliferative activity than LP-65 despite sharing the same target profiles, demonstrating that linker chemistry is a critical determinant of biological activity that cannot be generalized [1].

Single-agent mTOR inhibitors
mTOR monotherapy may trigger compensatory MEK/ERK activation; LP-65 provides simultaneous dual-node suppression, avoiding pathway crosstalk escape.
Two-drug MEK + mTOR combinations
Pharmacokinetic mismatch and variable tissue distribution can undermine coordinated inhibition; the single-molecule design ensures synchronized exposure.
Amide-linked analog LP-616
Linker chemistry critically impacts cellular potency; LP-616 shows substantially reduced cell-model response compared to LP-65 despite similar target profiles.

LP-65 Comparative Evidence


Anti-Proliferative Potency vs. LP-616

In a direct head-to-head comparison within the same study, LP-65 inhibited proliferation of A375 melanoma cells with an IC₅₀ of 204 nM and D54 glioma cells with an IC₅₀ of 327 nM, compared to the amide-linked bifunctional analog LP-616 which showed dramatically weaker activity (A375 IC₅₀ = 11.58 μM; D54 IC₅₀ = 22.82 μM) [1]. This represents an approximately 57-fold potency advantage for LP-65 in A375 cells and a 70-fold advantage in D54 cells [1]. Both compounds were tested under identical conditions (72 h treatment, WST-1 assay) [1].

Anti-Proliferative Potency vs. LP-616
Head-to-head
LP-65: A375 IC₅₀ 204 nM, D54 327 nM
LP-616: A375 11.58 μM, D54 22.82 μM
~57-fold and ~70-fold difference
Ester linker enables substantially greater cell-model response than amide analog.
72 h WST-1 assay; identical conditions.
Anti-proliferative activity MEK/mTOR dual inhibition Cancer cell lines

Dual-Target Biochemical Inhibition vs. Parent Compounds

LP-65 retains moderately high dual-target biochemical inhibition with MEK IC₅₀ = 83.2 nM and mTOR IC₅₀ = 40.5 nM [1]. The parent mTOR inhibitor AZD8055 displays an mTOR IC₅₀ of 1.07 nM, and the parent MEK inhibitor PD0316684 displays a MEK IC₅₀ of 5.7 nM [1]. While LP-65 shows an expected potency reduction relative to the smaller unconjugated parent compounds due to increased molecular size and reduced fit into active site pockets [1], it uniquely provides both activities in a single chemical entity with a favorable mTOR-biased inhibition ratio (mTOR:MEK potency ratio of ~2:1) [1]. By contrast, another prototype mTOR/MEK bifunctional inhibitor, compound 13, reported from a separate study, displayed mTOR IC₅₀ = 0.19 μM and MEK1 IC₅₀ = 0.98 μM — approximately 4.7-fold and 11.8-fold weaker than LP-65 on the respective targets, though differences in assay conditions preclude direct quantitative comparison [2].

Biochemical Inhibition vs. Parent Compounds
Cross-study comparable
LP-65: MEK IC₅₀ 83.2 nM, mTOR 40.5 nM
Parent MEK PD0316684 5.7 nM
Parent mTOR AZD8055 1.07 nM
Compound 13 mTOR 0.19 μM, MEK1 0.98 μM (cross-study)
Bifunctional conjugate retains dual target engagement; reported mTOR-biased profile.
Conjugate potency lower vs. small parents; outperforms other bifunctional in published data.
Kinase inhibition Biochemical IC₅₀ MEK mTOR

Cellular Signaling Modulation vs. AZD2014

In a head-to-head signaling analysis, A375 and D54 cells were treated with 5 μM of LP-65, LP-616, AZD2014, AZD8055, or PD0316684 for 30 min followed by serum stimulation, and cell lysates were subjected to western blot analysis [1]. LP-65 induced near-complete suppression of both pERK1/2 (MEK pathway readout) and pRPS6 (mTOR pathway readout) in both cell lines [1]. Critically, AZD2014 — the mTOR inhibitor component of LP-616 — failed to inhibit phosphorylation of its own downstream target RPS6, whereas LP-65 achieved robust pRPS6 suppression [1]. Furthermore, only LP-65 and its mTOR component AZD8055 suppressed pAKT; AZD2014 and LP-616 did not modulate pAKT [1].

Signaling Modulation vs. AZD2014
Head-to-head
LP-65: near-complete pERK1/2 & pRPS6 suppression, pAKT blocked
AZD2014: no pRPS6 inhibition, no pAKT effect
LP-616: partial pathway inhibition
LP-65 pharmacophore retains pAKT/pRPS6 suppression absent in AZD2014-derived module.
5 μM, 30 min treatment, A375/D54 cells.
Phospho-signaling pERK1/2 pRPS6 pAKT Western blot

Lymphatic Oral Absorption vs. Conventional Inhibitors

LP-65 belongs to a first-in-class series of 'lymphatropic' kinase inhibitors that undergo gastrointestinal lymphatic absorption rather than portal venous uptake, bypassing hepatic first-pass metabolism [1]. In mice, LP-65 and LP-616 were evaluated following a single oral dose of 200 mg/kg, with plasma concentration measurements over time [1]. This lymphatic absorption mechanism provides sustained systemic drug levels through gradual release from mesenteric lymph into the circulation [1]. At 4 h following oral administration at 400 mg/kg, LP-65 demonstrated a measurable mesenteric lymph node concentration with a lymph-to-blood ratio that was statistically distinguishable from other series members [1]. Conventional kinase inhibitors (e.g., trametinib, rapamycin analogs) are absorbed via the hepatic portal system and subject to first-pass metabolism, resulting in different pharmacokinetic profiles [2].

Lymphatic Absorption Route
Class-level inference
LP-65: mesenteric lymph uptake, sustained release, bypasses hepatic first-pass
Conventional kinase inhibitors: portal vein absorption, first-pass metabolism
Lymphatropic absorption may provide sustained systemic exposure, reducing peak-trough fluctuation.
Mouse PK; discrete Cmax, AUC not yet published.
Lymphatic absorption Oral bioavailability Pharmacokinetics Sustained release

Kinome-Wide Selectivity Profiling

LP-65 was tested against a panel of 320 human protein kinases at concentrations representing ~30–60-fold above its MEK/mTOR IC₅₀ values, revealing maintained selectivity that predominantly targeted MAPK and mTOR signaling nodes [1]. Beyond the primary targets MEK and mTOR, LP-65 also exhibited potent inhibition of RAF1, MAP3K8 (COT), and BRAF V599E mutant [1]. This multi-functional profile differs from that of more narrowly selective single-target MEK inhibitors (e.g., trametinib, which primarily targets MEK1/2) and single-target mTOR inhibitors (e.g., AZD8055, rapamycin analogs), which lack the broader MAPK pathway coverage [1]. No comparable kinome-wide profiling data have been published for the sister compound LP-616 or the prototype bifunctional compound 13.

Kinome-Wide Selectivity
Supporting evidence
320-kinase panel: selectivity maintained at 30–60× IC₅₀
Additional hits: RAF1, COT (MAP3K8), BRAF V599E
Polypharmacology covers key MAPK and mTOR nodes plus auxiliary kinases.
Full inhibition data in Supporting Information.
Kinase selectivity Kinome profiling Off-target activity Polypharmacology

In Vivo Efficacy in Myelofibrosis Model

LP-65 was evaluated in a mouse model of myelofibrosis driven by the JAK2V617F mutation, which aberrantly activates both JAK2-MAPK and PI3K/AKT/mTOR downstream signaling [1]. Mice treated with LP-65 at 40 mg/kg showed reduced spleen volume within seven days as measured by MRI, compared to vehicle-treated controls that exhibited persistent spleen enlargement [1]. Flow cytometric analysis of splenocytes from LP-65-treated mice demonstrated significantly reduced pERK1/2 and pAKT levels relative to vehicle-treated controls, confirming in vivo suppression of both MAPK and PI3K/AKT/mTOR pathways [1]. No toxicity was reported at this dose [1]. By contrast, single-agent JAK2 inhibitors (e.g., ruxolitinib) used in myelofibrosis primarily target the JAK-STAT axis and do not address the MAPK and mTOR compensatory pathways that drive resistance [2].

Myelofibrosis Model In Vivo
Class-level inference
LP-65 40 mg/kg: spleen volume reduction in 7 days
pERK1/2 & pAKT decreased in splenocytes vs. vehicle
JAK2 inhibitor class: does not directly target MEK/mTOR nodes
In vivo model-response shows spleen size modulation and dual-pathway suppression.
JAK2V617F mouse model, oral dosing, no reported toxicity.
Myelofibrosis In vivo efficacy JAK2V617F Spleen volume reduction

LP-65 Research Applications


MAPK-mTOR Crosstalk in Cancer Cells

LP-65 is the preferred tool compound for studies of reciprocal MAPK-mTOR signaling compensation. As demonstrated by western blot data in A375 and D54 cells, LP-65 simultaneously suppresses pERK1/2 and pRPS6 with near-complete efficacy at 5 μM, whereas the mTOR inhibitor AZD2014 fails to suppress pRPS6 and the bifunctional analog LP-616 achieves only partial inhibition [1]. This makes LP-65 uniquely suited for experiments requiring robust, concurrent pathway blockade without the confounding variable of differential pharmacokinetics inherent to two-drug combination approaches [1].

Myelofibrosis & Myeloproliferative Neoplasm Models

LP-65 has demonstrated in vivo therapeutic activity in a JAK2V617F-driven myelofibrosis mouse model, reducing spleen volume and suppressing pERK1/2 and pAKT in splenocytes at 40 mg/kg oral dosing [1]. Its intrinsic lymphatropic absorption provides sustained systemic drug levels, which may be advantageous for chronic dosing regimens in myeloproliferative neoplasm models where conventional kinase inhibitors require frequent administration [2]. Researchers selecting compounds for in vivo efficacy studies in JAK2-MAPK-PI3K co-dependent tumors should prioritize LP-65 over untested bifunctional analogs lacking published in vivo disease model data [1].

Linker Chemistry SAR Studies

LP-65 (ester-linked) and LP-616 (amide-linked) represent a direct isosteric pair for investigating the impact of linker chemistry on bifunctional inhibitor pharmacology. The ester linkage of LP-65 confers ~57–70-fold greater cellular anti-proliferative potency compared to the amide linkage of LP-616 despite similar biochemical target engagement [1]. Additionally, LP-65's mTOR pharmacophore (AZD8055-derived) retains pAKT suppression capability that is absent in LP-616's AZD2014-derived module [1]. This pair enables controlled studies of how linker type and mTOR pharmacophore choice influence cellular permeability, target engagement kinetics, and downstream signaling outcomes [1].

BRAF-MEK-mTOR Axis Polypharmacology

Kinome profiling of LP-65 across 320 kinases revealed activity not only against MEK and mTOR but also RAF1, COT (MAP3K8), and BRAF V599E [1]. This polypharmacology profile makes LP-65 a valuable research probe for investigating therapeutic strategies that require simultaneous inhibition of multiple nodes within the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR cascades, particularly in the context of BRAF-mutant or MAPK pathway-driven cancers where single-agent resistance emerges through pathway reactivation [1]. Researchers studying acquired resistance mechanisms to BRAF or MEK inhibitors may find LP-65's broader target coverage useful for assessing the impact of concurrent RAF/MEK/mTOR blockade [1].

Application
Selection Property
Validation Focus
MAPK-mTOR crosstalk research
Bifunctional MEK/mTOR inhibition
Concurrent pERK1/2 and pRPS6 pathway readout
Myelofibrosis model-response studies
Lymphatropic oral absorption
In vivo spleen volume and signaling modulation
Linker chemistry SAR
Ester vs amide linker
Cell-model potency and signaling retention
RAF-MEK-mTOR polypharmacology research
Kinome-wide selectivity profile
Multi-node MAPK pathway coverage

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